BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Thermoelectric
Properties of Co2HfSn and Other Heusler Alloys

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt;hafnium

Cat. No.: B15490030

A comprehensive analysis of the thermoelectric performance of the full-Heusler alloy Coz2HfSn
is presented in comparison to other notable Heusler compounds, offering valuable insights for
researchers and materials scientists in the field of thermoelectrics. This guide provides a
detailed summary of key thermoelectric parameters, experimental methodologies, and a visual
representation of the validation workflow, aiding in the objective assessment of CozHfSn's
potential for waste heat recovery applications.

Performance Comparison of Heusler Alloys

The thermoelectric performance of a material is primarily evaluated by its dimensionless figure
of merit (ZT), which is a function of the Seebeck coefficient (S), electrical conductivity (o), and
thermal conductivity (k) at a given absolute temperature (T), according to the formula ZT =
(S20T)/K. An ideal thermoelectric material exhibits a high power factor (S2o0) and low thermal
conductivity.

The table below summarizes the experimentally determined thermoelectric properties of
CozHfSn alongside several other full-Heusler alloys—Co02ZrSn, Co2TiSn, Fez2VAI, CozFeAl, and
NizMnGa—at various temperatures. This allows for a direct comparison of their potential for
thermoelectric applications.
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Heusler Temperatur o Conductivit Conductivit  Figure of
Al K) Coefficient (0) (105 ) Merit (ZT)
oy e y (o y (K eri
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Coz2HfSn 300 -13 0.33
673 -38 0.33
800 0.040
Co02ZrSn 300 -9 0.34
673 -34 0.34
Co2TiSn 300 -35 0.25
673 -50 0.29
Fez2VAI 300 -138 1.2 23.7 ~0.02
800 -18 2.2 15.3
CozFeAl 300 ~-15
NizMnGa 300 ~-18 ~0.5 ~15

Note: A hyphen (-) indicates that the data was not readily available in the cited sources at the

specified temperature.

Experimental Protocols

The validation of the thermoelectric properties of Heusler alloys involves a series of well-

defined experimental procedures for material synthesis and characterization.

Synthesis of CozHfSn Heusler Alloy

A common method for synthesizing CozHfSn and other Heusler alloys is arc melting, followed

by an annealing process to ensure homogeneity and the desired crystal structure.[1][2]

o Material Preparation: High-purity elemental constituents (Cobalt, Hafnium, and Tin) are

weighed in stoichiometric ratios.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.tandfonline.com/doi/full/10.1080/14686996.2019.1598238
https://addi.ehu.es/bitstream/handle/10810/60132/metals-13-00412.pdf?sequence=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Arc Melting: The elements are melted together in a water-cooled copper hearth under an
inert argon atmosphere using a non-consumable tungsten electrode. The ingot is typically
flipped and re-melted several times to ensure homogeneity.

e Annealing: The as-cast ingot is sealed in a quartz tube under a partial pressure of argon and
annealed at a high temperature (e.g., 1073 K) for an extended period (e.g., 6 days) to
promote the formation of the desired L21 crystal structure and reduce defects.[3]

o Sample Preparation: The annealed ingot is then cut into desired shapes and sizes for
subsequent property measurements. For some measurement techniques, the bulk alloy is
pulverized into a powder and then consolidated using techniques like spark plasma sintering.

Measurement of Thermoelectric Properties

1. Seebeck Coefficient and Electrical Conductivity:

The Seebeck coefficient and electrical conductivity are often measured simultaneously using a
commercial system like a ZEM-3 (ULVAC-RIKO). The four-probe method is a standard
technique for measuring electrical resistivity (the inverse of conductivity).[4][5][6]

e Principle: A direct current is passed through two outer probes, and the voltage is measured
between two inner probes. This configuration minimizes the influence of contact resistance
on the measurement.

e Procedure: The bar-shaped sample is mounted in the measurement apparatus. A
temperature gradient is established across the sample by a heater at one end. The voltage
difference and temperature difference between two points along the sample are measured
using thermocouples. The Seebeck coefficient is calculated as the ratio of the voltage
difference to the temperature difference (AV/AT). The electrical conductivity is determined by
measuring the resistance of the sample.

2. Thermal Conductivity:
The thermal conductivity is typically determined using the laser flash method.[7][8][9][10][11]

e Principle: A short, high-intensity laser pulse is directed onto one face of a small, disc-shaped
sample. An infrared detector on the opposite face measures the resulting temperature rise as
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a function of time. The thermal diffusivity (a) is calculated from this temperature-time profile.

o Calculation: The thermal conductivity (k) is then calculated using the equationk =a - p - Cp,
where p is the density of the material and Cy is its specific heat capacity. The density can be
measured using the Archimedes method, and the specific heat capacity can be determined
using differential scanning calorimetry (DSC).

Experimental and Logical Workflow

The following diagram illustrates the comprehensive workflow for the validation of
thermoelectric properties of Heusler alloys, from material synthesis to the final determination of

the figure of merit.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Material Synthesis

Weighing of High-Purity Elements
Arc Melting under Argon

| H ization Annealing |
L - |
i
i
Y 1
{ Spark Plasma Sintering (Optional) I
F
" . Thermoelectric Property Measurement
Material Characterization 4
\ v Y Y Y Y
Seebeck Coefficient (S) & ) " o
Structural Analysis (XRD) Microstructural Analysis (SEM/EDX) - Electrical Conductivity (o) It Arch?rﬁgzg); <I\’/I))eth0 d) Speclfl(%gza; (©p) IE:Q;‘?LEE;: S’\;‘gg‘égg
(Four-Probe Method)
Performance Evaltiation
Y Y Y
Power Factor Calculation Thermal Conductivity Calculation
(S?0) (k=a-p-Cp)

i

Figure of Merit (ZT) Calculation
(ZT = (S%aT)/K)

Click to download full resolution via product page

Thermoelectric property validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. tandfonline.com [tandfonline.com]

. addi.ehu.es [addi.ehu.es]

. researchgate.net [researchgate.net]

. tek.com [tek.com]

. Resistivity measurement method by four-point probe method | FAQ | HIOKI [hioki.com]
. Four Point Probe Measurement Explained [suragus.com]

. linseis.com [linseis.com]

. researchgate.net [researchgate.net]

°
(o] (0] ~ (o)) ()] EEN w N =

. The Benefits and Limitations of Laser Flash Analysis for Determining Thermal Conductivity
— C-Therm Technologies Ltd. [ctherm.com]

e 10. cmclaboratories.com [cmclaboratories.com]
e 11. Light/Laser Flash Analyzers - TA Instruments [tainstruments.com]

 To cite this document: BenchChem. [A Comparative Guide to the Thermoelectric Properties
of Co2HfSn and Other Heusler Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490030#validation-of-thermoelectric-properties-of-
co2hfsn-heusler-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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